![molecular formula C21H23N5O3 B2397600 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide CAS No. 1226438-48-7](/img/structure/B2397600.png)
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide
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Description
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications
Potential Applications in Medicinal Chemistry
Compounds with a pyrazole core have been extensively explored for their pharmacological potential. For instance, pyrazole derivatives have been synthesized and evaluated as cannabinoid receptor antagonists, showcasing the structural requirements for potent and selective brain cannabinoid CB1 receptor antagonistic activity (Lan et al., 1999). These findings highlight the importance of specific substituents and structural motifs in modulating the biological activity of pyrazole derivatives, which could be relevant for the design and development of new compounds with targeted biological effects.
Role in Targeted Drug Discovery
Another study focused on the molecular interaction of a potent and selective antagonist for the CB1 cannabinoid receptor, illustrating how specific conformations and substituents contribute to binding affinity and selectivity (Shim et al., 2002). Such insights are crucial for the rational design of new drugs targeting cannabinoid receptors, potentially applicable to compounds with similar structural features.
Synthetic Chemistry and Heterocyclic Compound Synthesis
Research on the synthesis of heterocyclic compounds provides foundational knowledge for creating complex molecules with potential biological activities. Studies on the synthesis of pyrazolo[4,3-c]pyridine derivatives and their novel fused heterobicycles (Karthikeyan et al., 2014) exemplify the versatility of heterocyclic chemistries in producing compounds that might have therapeutic applications.
properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-1-(2-methyl-5-phenylpyrazole-3-carbonyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-14-12-19(24-29-14)22-20(27)16-8-10-26(11-9-16)21(28)18-13-17(23-25(18)2)15-6-4-3-5-7-15/h3-7,12-13,16H,8-11H2,1-2H3,(H,22,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQRFMIQTBQLXRT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=NN3C)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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